![molecular formula C9H7N3 B1596244 2-Methyl-1H-benzimidazole-5-carbonitrile CAS No. 92443-13-5](/img/structure/B1596244.png)
2-Methyl-1H-benzimidazole-5-carbonitrile
Overview
Description
2-Methyl-1H-benzimidazole-5-carbonitrile is a compound with the molecular weight of 157.17 . It is a solid substance at room temperature .
Synthesis Analysis
The synthesis of similar compounds, such as methyl 1H-benzimidazole-5-carboxylates, has been reported to involve the reaction of o-phenylendiamine derivatives with urea . Oxygen at the 2nd position was converted to chlorine in the presence of POCl3. Finally, the resulting products were obtained by the nucleophilic substitution with 4-methylpiperidine .Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7N3/c1-6-11-8-3-2-7 (5-10)4-9 (8)12-6/h2-4H,1H3, (H,11,12) . This indicates that the compound has a benzimidazole core with a methyl group at the 2nd position and a carbonitrile group at the 5th position.Physical And Chemical Properties Analysis
This compound is a solid substance at room temperature . It has a molecular weight of 157.17 .Scientific Research Applications
Antitumor Activity
2-Methyl-1H-benzimidazole-5-carbonitrile derivatives have shown significant potential in antitumor applications. For example, Abdel-Mohsen et al. (2010) synthesized a series of compounds related to this chemical and found marked potency in in vitro cytotoxic activity against various cancer cell lines, including cervical and ovarian carcinoma, CNS cancer, and leukemia, among others (Abdel-Mohsen, Ragab, Ramla, & El Diwani, 2010).
Antimicrobial Activity
Another significant application is in the field of antimicrobial research. Bassyouni et al. (2012) synthesized novel heterocyclic compounds containing benzimidazole derivatives, demonstrating effective antimicrobial activity against pathogenic bacterial strains such as E. coli and Salmonella (Bassyouni, Saleh, Elhefnawi, El-Moez, El-Senousy, & Abdel-Rehim, 2012).
Apoptotic and Antiproliferative Effects
Compounds related to this compound have also been studied for their cell cycle disruption and apoptotic activity. Sarhan et al. (2010) found that certain derivatives exhibit significant antiproliferative activity and can induce apoptosis in cancer cells (Sarhan, Al‐Dhfyan, Al-Mozaini, Adra, & Aboul-Fadl, 2010).
Antioxidant Properties
Research by Bassyouni et al. (2012) also indicates that certain derivatives of this compound possess significant antioxidant activity, which can be valuable in various therapeutic applications (Bassyouni, Tawfik, Hamed, Soltan, Elhefnawi, El-Rashedy, Moharam, & Rehim, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Benzimidazole derivatives have been known to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
Benzimidazole derivatives have been reported to interact with various biological targets, leading to a broad range of chemical and biological properties .
Biochemical Pathways
Benzimidazole derivatives have been reported to influence a variety of biochemical pathways due to their broad range of biological activities .
Result of Action
Benzimidazole derivatives have been reported to exhibit a wide range of biological activities .
properties
IUPAC Name |
2-methyl-3H-benzimidazole-5-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3/c1-6-11-8-3-2-7(5-10)4-9(8)12-6/h2-4H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPFHANMJUAOJKH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1)C=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00344017 | |
Record name | 2-Methyl-1H-benzimidazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00344017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92443-13-5 | |
Record name | 2-Methyl-1H-benzimidazole-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00344017 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.